Cas no 28824-74-0 (Pyrimidine, 4,6-diethoxy-)

• Product Name: Pyrimidine, 4,6-diethoxy-
• CAS No: 28824-74-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1437732
• PubChem ID: 13492145
• Update Time: 2025-04-20

Pyrimidine, 4,6-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-diethoxy-
• 28824-74-0
• 4,6-diethoxypyrimidine
• AMY32476

• Inchi： 1S/C8H12N2O2/c1-3-11-7-5-8(12-4-2)10-6-9-7/h5-6H,3-4H2,1-2H3
• InChI Key： WFUDIWSUZYDRST-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(N=CN=1)OCC

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24